Cas no 4025-71-2 (2-phenylethane-1-sulfonyl chloride)

• Product Name: 2-phenylethane-1-sulfonyl chloride
• CAS No: 4025-71-2
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• MDL: MFCD04117454
• CID: 324648
• PubChem ID: 2760374
• Update Time: 2025-05-22

2-phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenylethanesulfonyl chloride
• 2-Phenyl-ethanesulfonyl chloride
• Benzeneethanesulfonylchloride
• 2-phenylethane-1-sulfonyl chloride
• chloro(2-phenylethyl)sulfone
• 2-phenylethylsulphonylchloride
• 2-Phenylethylsulphonyl chloride
• 2-Phenyl-ethanesulfonylchloride
• phenethylsulfonyl chloride
• 2-Phenyl-ethanesulfonyl chloride
• LKFNLHZZPHHFEC-UHFFFAOYSA-N
• BENZENEETHANESULFONYL CHLORIDE
• SBB018064
• CL8740
• STK694712
• FT-0602252
• MFCD04117454
• 2-phenyl-ethanesulfonyl chloride, AldrichCPR
• EN300-37145
• SCHEMBL66698
• AS-7061
• BB 0253921
• AKOS000141371
• 2-phenylethanesulfonylChloride
• CS-W005031
• 4025-71-2
• SY039026
• AB20716
• 2-phenyl-1-ethanesulfonyl chloride
• 2-phenylethylsulfonyl chloride
• F9995-2518
• DTXSID90375138
• AM20061150
• ALBB-018196
• benzyl methylsulfonyl chloride
• DB-006210

• MDL： MFCD04117454
• Inchi： 1S/C8H9ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： LKFNLHZZPHHFEC-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 204.00100
• Monoisotopic Mass: 204.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.323
• Boiling Point: 295.8°C at 760 mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.555
• PSA: 42.52000
• LogP: 2.87850

2-phenylethane-1-sulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H314
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：1759
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD78168)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-phenylethane-1-sulfonyl chloride

Comprehensive Guide to 2-Phenylethane-1-Sulfonyl Chloride (CAS No. 4025-71-2): Properties, Applications, and Market Insights

2-Phenylethane-1-sulfonyl chloride (CAS 4025-71-2) is a versatile organosulfur compound widely used in organic synthesis and pharmaceutical research. This sulfonyl chloride derivative has gained significant attention due to its unique chemical properties and broad applicability in modern chemistry. With the increasing demand for specialty chemicals in drug development and material science, understanding this compound's characteristics becomes essential for researchers and industry professionals.

The molecular structure of 2-phenylethane-1-sulfonyl chloride features a phenyl group attached to an ethane chain terminated with a reactive sulfonyl chloride functional group. This configuration makes it particularly valuable as a sulfonylation reagent in various chemical transformations. Recent studies highlight its growing importance in the synthesis of sulfonamide compounds, which are crucial building blocks in medicinal chemistry and agrochemical development.

From a physical perspective, CAS 4025-71-2 typically appears as a colorless to pale yellow liquid at room temperature. Its chemical reactivity primarily stems from the electrophilic nature of the sulfonyl chloride group, which readily reacts with nucleophiles such as amines and alcohols. This property makes it an excellent intermediate for creating sulfonate esters and sulfonamides, compounds frequently used in drug discovery and material science applications.

The applications of 2-phenylethane-1-sulfonyl chloride span multiple industries. In pharmaceutical research, it serves as a key intermediate for developing biologically active molecules. The compound's ability to introduce sulfonyl groups into target molecules makes it valuable for creating potential drug candidates with improved pharmacokinetic properties. Researchers are particularly interested in its use for developing enzyme inhibitors and receptor modulators, addressing current healthcare challenges.

Recent market analysis indicates growing demand for specialty sulfonyl chlorides like 4025-71-2, driven by advancements in small molecule therapeutics and bioconjugation techniques. The compound's role in creating linker molecules for antibody-drug conjugates (ADCs) has positioned it as a valuable tool in targeted cancer therapy research. This application aligns with current trends in precision medicine and personalized treatment approaches.

From a synthetic chemistry perspective, 2-phenylethane-1-sulfonyl chloride offers several advantages. Its relatively stable nature allows for convenient handling and storage compared to more reactive sulfonylating agents. The phenyl group provides additional opportunities for further functionalization through electrophilic aromatic substitution or cross-coupling reactions, expanding its utility in complex molecule construction.

Quality control of CAS 4025-71-2 typically involves analytical techniques such as HPLC and NMR spectroscopy to ensure purity and confirm structural integrity. Suppliers often provide technical specifications including assay percentage, water content, and impurity profiles to meet the stringent requirements of pharmaceutical and research applications. Recent advancements in analytical chemistry have improved detection methods for trace impurities in such high-value intermediates.

The environmental and handling considerations for 2-phenylethane-1-sulfonyl chloride follow standard laboratory safety protocols. While not classified as extremely hazardous, proper precautions should be taken due to its lachrymatory properties and potential to cause skin irritation. Researchers working with this compound typically use standard personal protective equipment and conduct reactions in well-ventilated areas or fume hoods.

Current research trends involving 4025-71-2 focus on its application in green chemistry approaches. Scientists are exploring more sustainable methods for sulfonylation reactions that minimize waste generation and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process intensification strategies.

From a commercial availability standpoint, 2-phenylethane-1-sulfonyl chloride is supplied by several specialty chemical manufacturers worldwide. Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services for modified versions of this versatile building block. The global market for such intermediates continues to expand, reflecting the compound's importance in modern chemical research and development.

Future prospects for CAS 4025-71-2 appear promising, particularly in the context of drug discovery and material science innovations. As researchers develop new synthetic methodologies and uncover novel applications for sulfonyl-containing compounds, the demand for high-quality sulfonyl chloride reagents like this one is expected to grow. Its role in creating functional materials with specific properties also presents exciting opportunities for interdisciplinary research.

For laboratories considering working with 2-phenylethane-1-sulfonyl chloride, proper storage conditions are essential to maintain stability. The compound is typically stored under inert atmosphere at cool temperatures to prevent decomposition. Many suppliers recommend using amber glass containers to protect against light-induced degradation, ensuring consistent performance in sensitive chemical applications.

In conclusion, 2-phenylethane-1-sulfonyl chloride (CAS 4025-71-2) represents an important tool in modern chemical synthesis with diverse applications across multiple scientific disciplines. Its unique combination of reactivity and stability makes it particularly valuable for researchers developing new therapeutic agents and advanced materials. As chemical innovation continues to advance, this compound will likely play an increasingly significant role in addressing current scientific challenges and enabling new discoveries.